Cas no 1204333-58-3 (2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, characterized by its difluoro substitution at the 2- and 6-positions and a pinacol boronate group at the 4-position. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The electron-withdrawing fluorine substituents enhance its reactivity in palladium-catalyzed transformations, while the pinacol boronate group ensures stability and ease of handling. Its well-defined structure and high purity make it suitable for pharmaceutical and agrochemical applications, particularly in the development of fluorinated heterocycles. The compound is typically supplied as a crystalline solid with consistent batch-to-batch reproducibility.
1204333-58-3 structure
Product Name:2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1204333-58-3
MF:C11H14BF2NO2
MW:241.04217004776
MDL:MFCD12913987
CID:839929
PubChem ID:46739811
Update Time:2025-08-03
2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- (2,6-Difluoro-4-pyridyl)-(2-hydroxy-1,1,2-trimethyl-propoxy)borinic acid
- 2,6-Difluoropyridine-4-boronic acid, pinacol ester
- Pyridine, 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2,5-DIFLUOROBENZYL CHLORIDE
- QC-7112
- 2,6-Difluoro-pyridine-4-boronic acid pinacol ester
- SCHEMBL2370008
- (2,6-DIFLUOROPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
- AS-55661
- DB-292333
- DTXSID60675394
- MFCD12913987
- AKOS016011117
- Z2044805577
- FUGGRIAHIVRPNM-UHFFFAOYSA-N
- CS-0038557
- 2,6-DIFLUORO-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
- 2,6-DIFLUOROPYRIDINE-4-BORONIC ACID PINACOL ESTER
- EN300-6253605
- 1204333-58-3
- MB12072
-
- MDL: MFCD12913987
- Inchi: 1S/C11H14BF2NO2/c1-10(2)11(3,4)17-12(16-10)7-5-8(13)15-9(14)6-7/h5-6H,1-4H3
- InChI Key: FUGGRIAHIVRPNM-UHFFFAOYSA-N
- SMILES: FC1C=C(B2OC(C)(C)C(C)(C)O2)C=C(N=1)F
Computed Properties
- Exact Mass: 241.10900
- Monoisotopic Mass: 241.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4A^2
Experimental Properties
- Density: 1.205
- Boiling Point: 363.89 °C at 760 mmHg
- Flash Point: 173.875 °C
- PSA: 31.35000
- LogP: 1.65900
2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM129669-1g |
2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1204333-58-3 | 98% | 1g |
$274 | 2021-08-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD232565-100mg |
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| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD232565-250mg |
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1204333-58-3 | 98% | 250mg |
¥759.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD232565-1g |
2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1204333-58-3 | 98% | 1g |
¥1897.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD232565-5g |
2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1204333-58-3 | 98% | 5g |
¥6939.0 | 2022-03-01 | |
| Chemenu | CM129669-250mg |
2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1204333-58-3 | 98% | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM129669-1g |
2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1204333-58-3 | 98% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM129669-5g |
2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1204333-58-3 | 98% | 5g |
$*** | 2023-04-03 | |
| abcr | AB273910-250 mg |
2,6-Difluoropyridine-4-boronic acid, pinacol ester, 96%; . |
1204333-58-3 | 96% | 250mg |
€281.70 | 2023-04-26 | |
| abcr | AB273910-1 g |
2,6-Difluoropyridine-4-boronic acid, pinacol ester, 96%; . |
1204333-58-3 | 96% | 1g |
€523.10 | 2023-04-26 |
2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1204333-58-3)2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
Order Number:A22852
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):373.0
Email:sales@amadischem.com
2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1204333-58-3)2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
Purity:99%
Quantity:5g
Price ($):373.0